Cas no 69839-68-5 (16-Mercaptohexadecanoic acid)

16-Mercaptohexadecanoic acid (MHDA) is a long-chain alkanethiol with a terminal carboxylic acid group, offering versatile functionality for surface modification and self-assembled monolayers (SAMs). Its 16-carbon alkyl chain provides stability and ordered molecular packing, while the thiol (-SH) group enables strong binding to gold, silver, and other metal surfaces. The carboxylic acid (-COOH) terminus allows further functionalization via esterification or amidation, facilitating covalent attachment of biomolecules, polymers, or nanoparticles. MHDA is particularly useful in biosensor fabrication, nanotechnology, and corrosion inhibition due to its ability to form dense, well-oriented monolayers. Its amphiphilic nature also makes it suitable for studying interfacial phenomena in materials science and colloidal systems.
16-Mercaptohexadecanoic acid structure
16-Mercaptohexadecanoic acid structure
Product Name:16-Mercaptohexadecanoic acid
CAS No:69839-68-5
MF:C16H32O2S
MW:288.489084243774
CID:500511
PubChem ID:329760594
Update Time:2025-06-06

16-Mercaptohexadecanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,16-mercapto-
    • MHDA
    • 16-mercapto-palmitic acid
    • 11-mercaptohexadecanoic acid
    • 16-Mercaptohexadecanoic acid solution
    • NanoThinks(TM) ACID16
    • 16-Mercaptohexadecanoic acid
    • 16-sulfanylhexadecanoic acid
    • AMY37962
    • DTXSID00393287
    • AKOS015856333
    • MFCD00674018
    • M-2590
    • D70988
    • Hexadecanoic acid, 16-mercapto-
    • 16-Mercaptohexadecanoic acid, 90%
    • 16-Mercaptohexadecanoic acid, 99%
    • INOAASCWQMFJQA-UHFFFAOYSA-N
    • BS-17454
    • SCHEMBL49347
    • C16H32O2S
    • 69839-68-5
    • DTXCID90344147
    • 16-MERCAPTOHEXADECANOICACID
    • 16-MHA cpd
    • MDL： MFCD00674018
    • Inchi： 1S/C16H32O2S/c17-16(18)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-19/h19H,1-15H2,(H,17,18)
    • InChI Key： INOAASCWQMFJQA-UHFFFAOYSA-N
    • SMILES： SCCCCCCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 288.21200
  • Monoisotopic Mass: 288.212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Density: 0.787 g/mL at 25 °C
  • Melting Point: 65-69 °C
  • Boiling Point: 421.7°C at 760 mmHg
  • Flash Point: 52 °F
  • Refractive Index: 1.48
  • PSA: 76.10000
  • LogP: 5.46220

16-Mercaptohexadecanoic acid Security Information

  • Hazard Statement： H413
  • Hazardous Material transportation number：UN 1170 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11
  • Safety Instruction： S; S7; S16
  • Hazardous Material Identification： F
  • Storage Condition：2-8°C
  • Risk Phrases：R11

16-Mercaptohexadecanoic acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

16-Mercaptohexadecanoic acid Pricemore >>

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